Cas no 2034439-55-7 (3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide)

3-(Benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide is a synthetic organic compound featuring a benzenesulfonyl group linked to a propanamide scaffold, further substituted with a furan-2-yl and a 1H-pyrazol-1-yl moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a ligand in catalytic systems. The presence of multiple heterocyclic and sulfonyl functionalities enhances its reactivity and binding affinity, making it suitable for applications in drug discovery and material science. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions.
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide structure
2034439-55-7 structure
Product Name:3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
CAS No:2034439-55-7
MF:C18H19N3O4S
MW:373.426162958145
CID:5336121
Update Time:2025-05-21

3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(phenylsulfonyl)propanamide
    • 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]propanamide
    • 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
    • Inchi: 1S/C18H19N3O4S/c22-18(9-13-26(23,24)15-6-2-1-3-7-15)19-14-16(17-8-4-12-25-17)21-11-5-10-20-21/h1-8,10-12,16H,9,13-14H2,(H,19,22)
    • InChI Key: CVEVDAGNSAXNGY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCC(NCC(C1=CC=CO1)N1C=CC=N1)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 557
  • XLogP3: 1.1
  • Topological Polar Surface Area: 103

3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6519-5848-2μmol
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6519-5848-5μmol
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6519-5848-10μmol
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6519-5848-20μmol
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6519-5848-1mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
1mg
$54.0 2023-09-08
Life Chemicals
F6519-5848-2mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
2mg
$59.0 2023-09-08
Life Chemicals
F6519-5848-3mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
3mg
$63.0 2023-09-08
Life Chemicals
F6519-5848-4mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
4mg
$66.0 2023-09-08
Life Chemicals
F6519-5848-5mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
5mg
$69.0 2023-09-08
Life Chemicals
F6519-5848-10mg
3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide
2034439-55-7
10mg
$79.0 2023-09-08

3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide Related Literature

Additional information on 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide

Exploring the Potential of 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide (CAS No. 2034439-55-7) in Modern Research

The compound 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide, with the CAS number 2034439-55-7, has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features, including a benzenesulfonyl group, a furan ring, and a pyrazole moiety, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the growing demand for innovative compounds in pharmaceuticals and biotechnology.

One of the most compelling aspects of 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide is its versatility. The presence of both furan and pyrazole rings in its structure makes it a valuable candidate for studying interactions with biological targets. These heterocyclic components are known for their ability to modulate enzyme activity and receptor binding, which is why they are frequently explored in the context of drug design and molecular biology. Current trends in research highlight the importance of such compounds in addressing unmet medical needs, particularly in areas like inflammation, cancer, and infectious diseases.

The synthesis and characterization of CAS 2034439-55-7 have been subjects of interest for chemists aiming to optimize its properties for specific applications. Recent advancements in organic synthesis techniques have enabled more efficient routes to produce this compound, making it more accessible for further studies. Additionally, computational tools, such as molecular docking and QSAR modeling, are being employed to predict its behavior in biological systems, thereby accelerating the discovery process. These methodologies align with the increasing reliance on AI-driven drug discovery, a hot topic in the scientific community.

From a commercial perspective, the demand for specialized compounds like 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide is on the rise. Pharmaceutical companies and research institutions are actively seeking novel molecules to expand their libraries and enhance their drug pipelines. The unique combination of sulfonamide and heterocyclic functionalities in this compound positions it as a potential lead for developing next-generation therapeutics. Market analyses suggest that investments in such innovative chemicals are likely to grow, driven by the need for more effective and targeted treatments.

In conclusion, 3-(benzenesulfonyl)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]propanamide (CAS 2034439-55-7) represents a fascinating area of research with broad implications for medicine and biotechnology. Its structural complexity and functional diversity make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare today.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.